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Compound of Interest

Compound Name: Felinine, (+/-)-

Cat. No.: B1199444

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Felinine ((+/-)-). The following procedures are designed to ensure the safe handling and
disposal of this compound, minimizing environmental impact and adhering to standard
laboratory safety protocols.

Chemical and Physical Properties of Felinine

Felinine is a sulfur-containing amino acid.[1] A comprehensive understanding of its chemical
and physical properties is crucial for safe handling and disposal.
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Property Value Source
Molecular Formula C8H17NO3S [21[3114]
Molecular Weight 207.29 g/mol [21[31[4]
Appearance Solid [1]
Melting Point >151 °C (decomposes)

(R)-2-amino-3-(4-hydroxy-2-
methylbutan-2-ylthio)propanoic

Synonyms ) y y prop [2][4]
acid, S-(3-Hydroxy-1,1-

dimethylpropyl)-L-cysteine

Pheromone precursor in cat
Role ] [2][4]15]
urine

Experimental Protocols: Disposal of Felinine Waste

The recommended disposal procedure for Felinine is based on protocols for structurally similar
sulfur-containing compounds, such as thiols and S-alkyl cysteine derivatives, in the absence of
a specific Safety Data Sheet (SDS) for Felinine itself. The primary method involves oxidation
with sodium hypochlorite (bleach) to convert the thioether to a less volatile and less hazardous
sulfoxide or sulfonic acid.

Materials:

5.25% Sodium hypochlorite solution (household bleach)

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves

Designated hazardous waste container

Fume hood

Procedure for Liquid Waste Containing Felinine:
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e Work in a Fume Hood: All steps of the disposal process must be carried out in a certified
chemical fume hood to avoid inhalation of any volatile compounds.

o Prepare Bleach Solution: For every volume of Felinine-containing waste, prepare an equal
volume of 5.25% sodium hypochlorite solution in a suitable container.

o Slow Addition: Slowly and carefully add the Felinine waste to the bleach solution while
stirring. The reaction may be exothermic, so slow addition is crucial.

e Reaction Time: Allow the mixture to react for a minimum of 2 hours. This allows for the
complete oxidation of the thioether.

e Neutralization (Optional but Recommended): After the reaction is complete, check the pH of
the solution. If it is highly basic, neutralize it to a pH between 6 and 8 by adding a suitable
acid (e.g., hydrochloric acid) dropwise.

o Collection as Hazardous Waste: The final treated solution should be collected in a
designated hazardous waste container, properly labeled as "Treated Felinine Waste" or
according to your institution's specific guidelines.

» Final Disposal: The hazardous waste container should be disposed of through your
institution's licensed hazardous waste disposal service.

Procedure for Solid Waste and Contaminated Materials:

o Collection: Collect all solid waste contaminated with Felinine (e.qg., filter paper, contaminated
gloves, etc.) in a separate, clearly labeled hazardous waste bag or container.

o Decontamination of Glassware: All glassware that has been in contact with Felinine should
be decontaminated.

o Rinse the glassware with a small amount of an appropriate solvent (e.g., ethanol or
methanol) to remove residual Felinine. This rinse solvent must be collected and treated as
liquid hazardous waste.

o Immerse the rinsed glassware in a 10% bleach solution for at least 2 hours.
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o After soaking, the glassware can be washed with soap and water.

Logical Workflow for Felinine Disposal

Waste Generation

Liquid Waste Solid Waste
(Solutions containing Felinine) (Contaminated materials)

Liquid Waste Treatment (in Fume Hood)

Prepare 5.25% NaOCI
(Bleach) Solution

:

Slowly Add Liquid Waste
to Bleach Solution

:

Allow to React
(min. 2 hours)

Solid Waste & Glassware Decontamingtion

y

Collect Solid Waste in
Hazardous Waste Bag

Rinse Glassware with Solvent
Neutralize (pH 6-8) (Collect rinse as liquid waste)
Soak in 10% Bleach Solution

Rinse Solvent

Collect in Labeled
Hazardous Waste Container

Dispose of all Hazardous Waste

(Liquid and Solid)
via Licensed Service

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of Felinine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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